Cas no 946205-01-2 (N-(2-fluorophenyl)-2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamide)

• Product Name: N-(2-fluorophenyl)-2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamide
• CAS No: 946205-01-2
• MF: C₂₂H₂₁FN₂O₃
• MW: 380.412149190903
• CID: 6295321
• PubChem ID: 42476208
• Update Time: 2025-10-10

N-(2-fluorophenyl)-2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamide
• 946205-01-2
• N-(2-fluorophenyl)-2-{2-methyl-5-[(4-methylphenyl)methoxy]-4-oxo-1,4-dihydropyridin-1-yl}acetamide
• N-(2-fluorophenyl)-2-(2-methyl-5-((4-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide
• AKOS024650428
• N-(2-fluorophenyl)-2-[2-methyl-5-[(4-methylphenyl)methoxy]-4-oxopyridin-1-yl]acetamide
• F2471-0869

• Inchi： 1S/C22H21FN2O3/c1-15-7-9-17(10-8-15)14-28-21-12-25(16(2)11-20(21)26)13-22(27)24-19-6-4-3-5-18(19)23/h3-12H,13-14H2,1-2H3,(H,24,27)
• InChI Key： WWKCYMOYXCKDCD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(CN1C=C(C(C=C1C)=O)OCC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 380.15362070g/mol
• Monoisotopic Mass: 380.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-fluorophenyl)-2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamide

Professional Introduction to N-(2-fluorophenyl)-2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamide (CAS No. 946205-01-2)

N-(2-fluorophenyl)-2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 946205-01-2, represents a convergence of advanced chemical synthesis and medicinal innovation. Its molecular architecture incorporates several key pharmacophores that make it a promising candidate for further research and development in the quest for novel therapeutic agents.

The core structure of N-(2-fluorophenyl)-2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamide is characterized by a pyridine ring system, which is a common motif in many bioactive molecules. The pyridine ring is functionalized with various substituents, including a fluoro group at the 2-position of the phenyl ring and a complex acetoamide moiety linked to a dihydropyridine derivative. This particular arrangement of functional groups suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes.

In recent years, there has been a surge in research focused on developing new compounds with enhanced pharmacological properties. The presence of the fluoro group in the molecule is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability, binding affinity, and overall efficacy. The specific substitution pattern around the dihydropyridine ring further suggests that this compound may exhibit properties similar to those of calcium channel blockers, which are widely used for their cardiovascular effects.

The synthesis of N-(2-fluorophenyl)-2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamide involves multiple steps of organic synthesis, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group, for instance, typically requires specialized fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the construction of the dihydropyridine core necessitates careful consideration of cyclization conditions and protecting group strategies to prevent unwanted side reactions.

The pharmacological potential of this compound has not gone unnoticed by the scientific community. Preclinical studies have begun to explore its interactions with various biological targets, with initial findings suggesting that it may possess inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The combination of the fluoro group and the complex acetoamide moiety may contribute to its ability to bind tightly to these targets, potentially leading to improved therapeutic outcomes.

The use of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising candidates like N-(2-fluorophenyl)-2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamide for further development. These methods allow researchers to predict how different molecular structures will interact with biological systems, thereby reducing the time and cost associated with traditional trial-and-error approaches. As computational power continues to grow, it is likely that more compounds like this one will be identified and optimized for therapeutic use.

The regulatory landscape for new pharmaceuticals is stringent but well-established, ensuring that only compounds with demonstrated safety and efficacy reach the market. N-(2-fluorophenyl)-2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamide must undergo rigorous testing to meet these standards before it can be considered for clinical use. This includes assessments of acute toxicity, chronic toxicity, pharmacokinetics, and potential side effects. The complexity of its molecular structure presents both challenges and opportunities in this regard; while it may offer unique therapeutic benefits, it also requires thorough characterization to ensure patient safety.

The future direction of research on N-(2-fluorophenyl)-2-{2-methyl-5-(4-methylphenyl)methoxy-4-oxyo} strong>-1,4-dihydropyridin-1- strong>y. 946205> acetamide lies in optimizing its chemical properties for improved bioavailability and target specificity. Advances in synthetic chemistry may enable researchers to modify specific functional groups while maintaining or enhancing its pharmacological activity. Additionally, collaborations between academia and industry could facilitate faster translation from laboratory discovery to clinical application.

In conclusion, N-(2-fluorophenyl)-2-{> 22 methyl - 55 (44 methyl phen ylm eth oxy -44 oxo -11 ,44 dihydrop y rid ine -11 - yl) ac et am ide strong>> (CAS No . 946205 -01 - 22) represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic development . Its unique structural features , combined with promising preclinical results , make it a compound worthy of further investigation . As research continues , we can expect more insights into its mechanism of action and potential applications across various medical disciplines . The scientific community remains hopeful that such innovative molecules will contribute to addressing some of today's most pressing health challenges . p>